Cas no 1855875-60-3 (5H-Pyrano[4,3-d]pyrimidine, 2-hydrazinyl-7,8-dihydro-)

• Product Name: 5H-Pyrano[4,3-d]pyrimidine, 2-hydrazinyl-7,8-dihydro-
• CAS No: 1855875-60-3
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• MDL: MFCD26938625
• CID: 5182143
• PubChem ID: 124707264
• Update Time: 2025-05-20

5H-Pyrano[4,3-d]pyrimidine, 2-hydrazinyl-7,8-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrano[4,3-d]pyrimidine, 2-hydrazinyl-7,8-dihydro-

• MDL： MFCD26938625
• Inchi： 1S/C7H10N4O/c8-11-7-9-3-5-4-12-2-1-6(5)10-7/h3H,1-2,4,8H2,(H,9,10,11)
• InChI Key： DJJPMYQZOZZSCC-UHFFFAOYSA-N
• SMILES： C1(NN)=NC=C2COCCC2=N1

Additional information on 5H-Pyrano[4,3-d]pyrimidine, 2-hydrazinyl-7,8-dihydro-

5H-Pyrano[4,3-d]pyrimidine, 2-hydrazinyl-7,8-dihydro (CAS No. 1855875-60-3)

The compound 5H-Pyrano[4,3-d]pyrimidine, 2-hydrazinyl-7,8-dihydro (CAS No. 1855875-60-3) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are known for their versatile applications in drug design, organic electronics, and advanced materials synthesis.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of novel therapeutic agents due to their ability to interact with various biological targets such as enzymes, receptors, and nucleic acids. The hydrazine functional group present in this compound adds further complexity and reactivity, making it a valuable precursor for the synthesis of bioactive molecules.

The structure of 5H-Pyrano[4,3-d]pyrimidine, 2-hydrazinyl-7,8-dihydro consists of a fused pyrano-pyrimidine ring system with a hydrazine substituent at the 2-position. This unique architecture allows for diverse chemical transformations and functionalization strategies. Researchers have explored its use in the construction of heterocyclic frameworks that exhibit interesting electronic properties and biological activities.

In terms of synthesis, this compound can be prepared via a variety of methods including condensation reactions and cyclization processes involving appropriate starting materials such as hydrazines and carbonyl compounds. The optimization of these synthetic routes has been a focus of recent investigations to improve yield and selectivity while maintaining scalability for potential industrial applications.

One of the most promising applications of 5H-Pyrano[4,3-d]pyrimidine derivatives lies in their use as building blocks for advanced materials such as organic semiconductors and coordination polymers. Their ability to form stable π-conjugated systems makes them ideal candidates for applications in optoelectronics and energy storage devices.

Furthermore, the hydrazine group in this compound has been exploited in the development of selective sensors for various analytes including metal ions and small organic molecules. By incorporating this functional group into sensor designs, researchers have achieved high sensitivity and selectivity under physiological conditions.

The study of structure-property relationships in this compound has provided valuable insights into how subtle changes in molecular architecture can significantly impact its reactivity and functionality. For instance, variations in the substitution pattern or ring fusion have been shown to influence both electronic properties and biological activity.

In conclusion, 5H-Pyrano[4,3-d]pyrimidine, 2-hydrazinyl-7,8-dihydro (CAS No. 1855875-60-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers working at the forefront of organic synthesis and materials science.